BE“GHE Foundational & Exploratory

Check Availability & Pricing

Citraconic Anhydride: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citraconic anhydride

Cat. No.: B165944

An in-depth exploration of the chemical properties, synthesis, and applications of citraconic
anhydride, a versatile reagent in drug development and chemical synthesis.

This technical guide provides a detailed overview of citraconic anhydride, a five-membered
cyclic dicarboxylic anhydride. It serves as a valuable resource for researchers, scientists, and
professionals in drug development, offering insights into its fundamental properties, synthesis
protocols, and diverse applications.

Core Properties of Citraconic Anhydride

Citraconic anhydride, also known as 2-methylmaleic anhydride or 3-methyl-2,5-furandione, is
a colorless to pale yellow liquid at room temperature.[1][2] Its key chemical and physical
properties are summarized in the table below, providing a quick reference for laboratory use.
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Property

Value

CAS Number

616-02-4[1][3][4][5][6]

Molecular Formula

CsH4Os[1][4][5][6][7][8]

Molecular Weight 112.08 g/mol [1][3][4][5]1[6][7]18]
Appearance Colorless to pale yellow liquid[1][2]
Melting Point 6-10 °C[3][5]

Boiling Point 213-214 °C[3][5]

Density 1.247 g/mL at 25 °C[3][5]

Refractive Index

1.470-1.472 at 20 °C[5]

Synthesis and Purification

Citraconic anhydride can be synthesized through several methods, most notably from citric

acid or itaconic acid.[3][9][10] The thermal isomerization of itaconic acid anhydride is a

common laboratory-scale preparation method.[9]

Experimental Protocol: Synthesis from Itaconic

Anhydride

This protocol is adapted from established organic synthesis procedures.[3]

Materials:

Heating mantle

Itaconic anhydride

Distillation apparatus

Receiving flasks

Modified Claisen flask (500-cc) with a 15-cm fractionating column
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Procedure:
e Place 250 g of itaconic anhydride into the modified Claisen flask.
» Heat the flask rapidly using a heating mantle to initiate distillation at atmospheric pressure.

o Collect and discard the initial distillate that comes over below 200°C, as this fraction primarily
contains water and other decomposition byproducts.

o Collect the fraction that distills between 200-215°C. This is the crude citraconic anhydride.
The expected yield is approximately 170-180 g.

» For further purification, redistill the crude product under reduced pressure. Collect the
fraction boiling at 105-110°C/22 mm Hg. This will yield 155-165 g of purified citraconic
anhydride.

Key Applications in Research and Development

Citraconic anhydride's reactivity makes it a valuable tool in various scientific fields. Its
applications range from polymer science to bioconjugation and drug delivery.

Polymer Chemistry

As a monomer, citraconic anhydride is used in the production of various polymers, including
polyesters and polyamides.[7] Its incorporation into polymer chains can enhance properties
such as thermal stability and flexibility.[5]

Bioconjugation and Drug Delivery

A significant application of citraconic anhydride in the life sciences is its use as a reversible
blocking agent for primary amines, such as the lysine residues in proteins.[1][11] This property
is particularly useful in drug delivery systems and for the stabilization of enzymes.[5][11] The
reaction forms an amide linkage that is stable at neutral to alkaline pH but can be readily
cleaved under mild acidic conditions (pH ~4), restoring the free amine.[1][2]
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Workflow for Reversible Amine Blocking with Citraconic Anhydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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